Serine protease hepsin (191-199)
Description
Serine protease hepsin
Scientific Research Applications
Hepsin in Pathobiology
Hepsin, a transmembrane serine protease, plays a significant role in maintaining physiological homeostasis. It is highly expressed in the liver and involved in regulating glucose, lipid, and protein metabolism. Hepsin also functions in nonhepatic tissues like adipose tissue, kidney, and the inner ear, impacting adipocyte differentiation, urinary protein processing, and auditory function. Its deficiency in mouse models has shown to affect blood glucose, lipid levels, and cause hearing loss. Elevated hepsin expression is noted in many cancers, and its activity is crucial for its function (Li et al., 2020).
Hepsin and Cancer
Hepsin overexpression in prostate epithelium leads to disorganization of the basement membrane and promotes primary prostate cancer progression and metastasis to various organs. This suggests a pivotal role of hepsin in cancer progression and metastasis (Klezovitch et al., 2004). Additionally, high hepsin expression is a significant and independent prognostic factor for overall survival in gastric cancer (Zhang et al., 2016).
Hepsin in Protease Activities and Specificity
The study of hepsin's substrate specificities revealed its similarities and differences with other transmembrane serine proteases like matriptase, DESC1, and matriptase-2. These distinctions highlight the unique roles of hepsin in proteolytic processes (Béiveau et al., 2009). Moreover, hepsin's interaction with hepatocyte growth factor (HGF) and its inhibitors indicates its potential influence on tumorigenesis through activation and regulation of HGF receptor functions (Kirchhofer et al., 2005).
Hepsin in Hemostasis and Cell Growth
Hepsin's involvement in hemostasis and cell growth was investigated in mice. Surprisingly, mice deficient in hepsin exhibited normal embryogenesis and unchanged hepatocyte regeneration ability, suggesting that hepsin's role in these processes might be compensated by other mechanisms or proteins (Yu et al., 2000).
properties
Product Name |
Serine protease hepsin (191-199) |
|---|---|
sequence |
SLLSGDWVL |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Serine protease hepsin (191-199) |
Origin of Product |
United States |
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